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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive examination of the macrolide antibiotic, 44-
Homooligomycin B. We delve into its core structure, offering a comparative analysis with its
close analog, Oligomycin B. This document outlines the key structural features, presents
available physicochemical and biological data in a structured format, and details the
methodologies for its isolation and characterization.

Core Structure and Key Differentiators

44-Homooligomycin B is a member of the oligomycin family of macrolides, potent inhibitors of
mitochondrial F1FO-ATPase. Its structure is characterized by a complex 26-membered
macrocyclic lactone ring, adorned with a spiroketal system. The defining feature of 44-
Homooligomycin B, and the basis for its "homo" designation, is the substitution of an ethyl
group for a methyl group at the C26 position of the macrocycle when compared to Oligomycin
B. This seemingly minor alteration can have significant implications for its biological activity and
therapeutic potential.

While both molecules share the same fundamental pharmacophore responsible for ATP
synthase inhibition, the difference in the alkyl substituent at C26 may influence factors such as
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binding affinity, metabolic stability, and cell permeability.

Physicochemical and Biological Data

The following tables summarize the key quantitative data for 44-Homooligomycin B and its
parent compound, Oligomycin B, to facilitate a clear comparison.

Property 44-Homooligomycin B Oligomycin B
Molecular Formula C46H76012 C45H72012[1]
Molecular Weight Not explicitly found 805.05 g/mol
_ _ Streptomyces bottropensis Streptomyces
Biological Source )
NK86-0279[2] diastatochromogenes
Key Structural Feature Ethyl group at C26[2] Methyl group at C26

Table 1. Comparative Physicochemical Properties

Biological Activity 44-Homooligomycin B

Potent in vitro activity against various tumor

Antitumor Activity cells. Active in vivo against Colon 26 carcinoma.

[2]

Antifungal Activity Exhibits antifungal properties.[2]

No significant activity against Gram-positive and
Antibacterial Activity Gram-negative bacteria at concentrations up to
1000 pg/ml.

Table 2: Summary of Biological Activities for 44-Homooligomycin B

Mechanism of Action: A Logical Overview

The primary mechanism of action for the oligomycin class of antibiotics is the inhibition of the
F1F0-ATPase (ATP synthase) in the inner mitochondrial membrane. This inhibition disrupts the
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process of oxidative phosphorylation, leading to a cascade of cellular events. The following
diagram illustrates the logical relationship of this process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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